6-[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl]-2-methylpyridazin-3-one

• IUPAC Name: 6-[4-[5-fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carbonyl]-2-methylpyridazin-3-one
• InChI: InChI=1S/C21H21FN6O3/c1-26-17(29)8-7-16(25-26)21(30)28-11-9-27(10-12-28)20-18(22)19(23-13-24-20)14-3-5-15(31-2)6-4-14/h3-8,13H,9-12H2,1-2H3
• InChI Key: LJALPVHSCXZNOY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCN(CC2)C3=NC=NC(=C3F)C4=CC=C(C=C4)OC
• Molecular Formula: C21H21FN6O3
• Molecular Weight: 424.4 g/mol

Description

The description of an organic compound usually includes its molecular formula, structural formula, and functional groups. The compound you mentioned appears to contain a pyrimidine ring and a piperazine ring, which are common structures in medicinal chemistry.

Synthesis Analysis

The synthesis of an organic compound can involve various chemical reactions, and the choice of reactions depends on the functional groups present in the compound. For instance, Suzuki coupling is a common reaction used in the synthesis of aromatic compounds.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. For example, if the compound contains a boronic ester group, it could undergo protodeboronation.

Physical And Chemical Properties Analysis

This includes studying properties like solubility, melting point, boiling point, and reactivity. These properties can be influenced by the functional groups in the compound.

Mechanism of Action

The mechanism of action of a compound, especially a drug, refers to how it exerts its effects at the molecular level. This often involves binding to specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards of a compound are typically assessed through toxicology studies. These studies can provide information about the compound’s potential effects on human health and the environment.